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Compound of Interest

(4-(Isopentyloxy)phenyl)boronic
Compound Name: d
aci

Cat. No. B178781

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of the known physical properties of (4-
(isopentyloxy)phenyl)boronic acid, with a primary focus on its melting point. Due to the
limited availability of specific experimental data for this compound in publicly accessible
literature, this guide also furnishes a general, standardized protocol for melting point
determination. Furthermore, a generalized workflow for the physicochemical characterization of
a novel boronic acid compound is presented to aid researchers in their developmental
processes.

Physical and Chemical Properties

(4-(isopentyloxy)phenyl)boronic acid is an organic compound that belongs to the family of
phenylboronic acids. These compounds are notable for their use in Suzuki-Miyaura coupling
reactions, a cornerstone of modern organic synthesis, particularly in the pharmaceutical
industry for the creation of carbon-carbon bonds. The isopentyloxy group introduces a degree
of lipophilicity to the molecule.
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A definitive, experimentally verified melting point for (4-(isopentyloxy)phenyl)boronic acid is
not consistently reported across chemical supplier and database entries. While some sources
describe it as a solid, they do not provide a specific melting temperature[1]. One supplier,
American Elements, explicitly lists the melting point as not available[2]. For the purpose of
comparison, the melting point of a structurally related, though distinct, compound is provided in
the table below.

Property Value Source
Chemical Formula C11H17BO3 American Elements[2]
) American Elements[2],
Molecular Weight 208.06 g/mol o
CymitQuimica[1]
Appearance Solid CymitQuimica[1]
Melting Point N/A American Elements[2]
Melting Point of a structurally
similar compound: 4-[4'-(3- ) )
- 110-121°C Sigma-Aldrich
Pentyloxy)phenyl]phenylboroni
c acid
[4-(3-
Methylbutoxy)phenyl]boronic
Synonyms acid, [4-(3- CymitQuimica[1]
methylbutoxy)phenyl]boranedi
ol
AJZCFXNTIZWRPP- American Elements[2],
InChl Key o
UHFFFAOYSA-N CymitQuimica[1]

Experimental Protocol: Melting Point Determination

The following is a standard protocol for determining the melting point of a solid organic
compound like (4-(isopentyloxy)phenyl)boronic acid using a digital melting point apparatus.

Objective: To determine the temperature range over which the solid-to-liquid phase transition
occurs for (4-(isopentyloxy)phenyl)boronic acid.
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Materials:

(4-(isopentyloxy)phenyl)boronic acid sample

Capillary tubes (sealed at one end)

Digital melting point apparatus (e.g., Mel-Temp® or similar)

Spatula

Mortar and pestle (if sample is not a fine powder)
Procedure:
e Sample Preparation:

o Ensure the (4-(isopentyloxy)phenyl)boronic acid sample is completely dry and in the
form of a fine powder. If necessary, gently grind the crystalline sample using a mortar and
pestle.

o Carefully pack the dry powder into a capillary tube by tapping the open end into the
sample. The sample should be compacted to a height of 2-3 mm at the bottom of the tube.
This can be achieved by tapping the sealed end of the tube gently on a hard surface or by
dropping it through a long glass tube.

e Apparatus Setup:
o Turn on the digital melting point apparatus and allow it to stabilize.

o Set a plateau temperature approximately 10-15 °C below the expected melting point. If the
melting point is unknown, a preliminary rapid heating run can be performed to get an
approximate range.

o Set the heating rate (ramp rate) to 1-2 °C per minute for an accurate determination.
e Measurement:

o Insert the packed capillary tube into the heating block of the apparatus.
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o Begin heating the sample.
o Observe the sample through the magnifying lens.
o Record the temperature at which the first drop of liquid appears (the onset of melting).

o Continue to observe and record the temperature at which the last solid crystal melts into a
clear liquid (the clear point).

* Reporting:

o The melting point is reported as a range from the onset temperature to the clear point
temperature.

o Perform the measurement in triplicate to ensure reproducibility and report the average
range.

Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis and characterization
of a novel phenylboronic acid derivative, a process that would include the determination of its
physical properties such as melting point.
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Workflow for Phenylboronic Acid Derivative Characterization
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Caption: Generalized workflow for the synthesis and characterization of a novel phenylboronic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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